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Compound of Interest

Compound Name:
3-Bromoquinoline-7-carboxylic

acid

Cat. No.: B580755 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 3-
Bromoquinoline-7-carboxylic acid (CAS No. 1344046-13-4). The following procedures are

based on available safety data for this compound and structurally similar chemicals, ensuring a

comprehensive approach to laboratory safety.

Immediate Safety Information
3-Bromoquinoline-7-carboxylic acid is classified with the following hazards[1]:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Immediate action in case of exposure is critical. Consult the First Aid Measures table for

detailed instructions.
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A multi-layered approach to PPE is essential to minimize exposure. The following table

summarizes the required and recommended equipment for handling 3-Bromoquinoline-7-
carboxylic acid.

Protection Type Required Equipment
Specifications and Best

Practices

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

Inspect gloves before each

use. For extended contact,

consider double-gloving.

Change gloves every 30-60

minutes or immediately if

contaminated, damaged, or

contact is suspected. Wash

and dry hands thoroughly after

glove removal.[2][3]

Eye and Face Protection
Safety goggles with side-

shields or a face shield

Must conform to EN 166 (EU)

or NIOSH (US) standards. A

face shield is recommended

when there is a risk of

splashing.[2][4]

Body Protection
Laboratory coat or chemical-

resistant suit

A long-sleeved, buttoned lab

coat is the minimum

requirement. For larger

quantities or increased risk of

exposure, a chemical-resistant

suit is recommended.[4][5][6]

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

If ventilation is inadequate or if

aerosols/dust are generated, a

NIOSH-approved respirator

(e.g., N95 for particulates) is

necessary.[2][3][7][8]

Foot Protection Closed-toe, closed-heel shoes

Shoes should be made of a

material that offers protection

from chemical spills.
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Operational Plan: Handling and Storage
Adherence to a strict operational protocol is vital for safety and to maintain the integrity of your

research.

Engineering Controls:

Always handle 3-Bromoquinoline-7-carboxylic acid in a well-ventilated area.

For all procedures that may generate dust or aerosols, use a certified chemical fume hood.

[2][7]

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly and that an

emergency eyewash station and safety shower are accessible.

Dispensing: Carefully weigh and dispense the chemical in a fume hood to avoid generating

dust.

Solution Preparation: When dissolving the compound, add it slowly to the solvent to prevent

splashing.

Post-Handling: Thoroughly wash all exposed skin after handling.[7] Decontaminate all work

surfaces and equipment.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][7]

Keep away from strong oxidizing agents.[7]

Emergency and Disposal Plan
A clear plan for emergencies and waste disposal is mandatory for laboratory safety.

Spill Response:
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Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure adequate ventilation.

Contain: For solid spills, carefully sweep or shovel the material into a suitable container for

disposal, avoiding dust generation.[9] For liquid spills, absorb with an inert material.

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to the appropriate safety officer.

First Aid Measures:

Exposure Route Immediate Action

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids. Seek

immediate medical attention.[7][10]

Skin Contact

Wash off immediately with plenty of soap and

water. Remove contaminated clothing. If skin

irritation persists, call a physician.[2][10]

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek immediate medical attention.[7][10]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[7][9]

Waste Disposal:

Dispose of 3-Bromoquinoline-7-carboxylic acid and any contaminated materials in

accordance with local, state, and federal regulations for hazardous chemical waste.[2]

Do not allow the chemical to enter drains or waterways.[2]
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Workflow for Safe Handling
The following diagram illustrates the key steps for safely handling 3-Bromoquinoline-7-
carboxylic acid.
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Caption: Workflow for handling 3-Bromoquinoline-7-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b580755?utm_src=pdf-custom-synthesis
https://store.apolloscientific.co.uk/product/3-bromoquinoline-7-carboxylic-acid
https://store.apolloscientific.co.uk/product/3-bromoquinoline-7-carboxylic-acid
https://store.sangon.com/productImage/SDS/A506433/A506433_EN_S.pdf
https://www.pppmag.com/article/121
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://chemm.hhs.gov/ppe.htm
https://www.canadasafetytraining.com/Safety_Blog/ppe-hazardous-chemicals.aspx
https://www.fishersci.com/store/msds?partNumber=AC154270250&countryCode=US&language=en
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4H00%2F4H21-9-18.pdf
http://www.angenechemical.com/sds/1344046-12-3.pdf
https://www.benchchem.com/product/b580755#personal-protective-equipment-for-handling-3-bromoquinoline-7-carboxylic-acid
https://www.benchchem.com/product/b580755#personal-protective-equipment-for-handling-3-bromoquinoline-7-carboxylic-acid
https://www.benchchem.com/product/b580755#personal-protective-equipment-for-handling-3-bromoquinoline-7-carboxylic-acid
https://www.benchchem.com/product/b580755#personal-protective-equipment-for-handling-3-bromoquinoline-7-carboxylic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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